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Compound of Interest

Compound Name: Bz-K(Nbd)-awfpp-nle-NH2

CAS No.: 157610-41-8

Cat. No.: B132405

Get Quote

Executive Summary
The 7-nitrobenz-2-oxa-1,3-diazol-4-yl (NBD) group is a premier environment-sensitive

fluorophore used extensively in membrane biophysics and drug discovery.[1] Its utility stems

from a unique "molecular switch" mechanism: NBD is virtually non-fluorescent (quenched) in

aqueous environments but displays a dramatic increase in quantum yield and a hypsochromic

(blue) shift in emission upon entering hydrophobic domains. This guide details the

photophysical mechanisms, quantitative solvatochromic data, and validated protocols for

deploying NBD probes to map hydrophobic pockets and monitor membrane dynamics.

Part 1: Photophysics & Mechanism
The Molecular Switch: Intramolecular Charge Transfer
(ICT)
The fluorescence of NBD is governed by an Intramolecular Charge Transfer (ICT) state.[2] The

NBD core contains an electron-withdrawing nitro group (

) and an electron-donating amine substituent at the 4-position.
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Excitation: Upon absorption of light (

465 nm), electron density shifts from the amine donor to the nitro acceptor, creating a large
dipole moment in the excited state (

Debye).

Solvent Relaxation (The Red Shift): In polar solvents like water, solvent dipoles reorient

around the excited fluorophore, stabilizing the excited state and lowering its energy. This

results in a red-shifted emission (

550 nm).[3]

H-Bonding Quenching (The "Turn-Off"): Uniquely in water, specific hydrogen bonding

interactions with the nitro group and the diazole ring facilitate non-radiative decay pathways.

This effectively quenches the fluorescence (

).

Hydrophobic Enhancement (The "Turn-On"): In non-polar environments (lipid bilayers,

hydrophobic protein pockets), H-bonding is absent. The non-radiative decay channels are

blocked, and the quantum yield rises sharply (

). Simultaneously, the lack of solvent relaxation keeps the excited state energy higher,
causing a blue shift (

530 nm).

Graphviz Visualization: The NBD Solvatochromic Switch
The following diagram illustrates the mechanistic bifurcation between aqueous quenching and

hydrophobic fluorescence.
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Caption: Mechanistic pathway of NBD fluorescence. Water induces quenching via H-bonding,

while hydrophobic environments trigger high quantum yield emission.

Part 2: Quantitative Solvatochromic Data
The following table summarizes the spectral properties of typical NBD-amine derivatives (e.g.,

NBD-PE, NBD-hexylamine) across solvents of varying polarity. Note the inverse relationship

between polarity and quantum yield.

Solvent
Environmen
t

Polarity
Index (

)

Excitation (

)

Emission (

)

Quantum
Yield (

)

Fluorescen
ce Status

Water / Buffer 63.1 465 nm 550 - 560 nm < 0.01 Quenched

Methanol 55.4 465 nm 535 - 540 nm ~0.04 Weak

Ethanol 51.9 465 nm 530 - 535 nm ~0.30 Moderate

Lipid Bilayer

N/A

(Heterogeneo

us)

460 - 465 nm 530 nm > 0.35 Bright

Ethyl Acetate 38.1 460 nm 520 - 525 nm ~0.40 Bright

Toluene 33.9 460 nm 510 - 515 nm Variable* Blue-Shifted

*Note: In strictly non-polar solvents like toluene, NBD fluorescence can sometimes diminish if

the specific derivative requires some polar stabilization, but the blue shift is maximal.
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Part 3: Experimental Protocols
Protocol A: NBD-Lipid Membrane Partitioning Assay
Objective: Measure the insertion of an NBD-labeled peptide or drug into a lipid bilayer by

monitoring the "turn-on" fluorescence.

Reagents:

Buffer: 10 mM HEPES, 150 mM NaCl, pH 7.4.

LUVs (Large Unilamellar Vesicles): 100 nm extruded PC/PS liposomes (1 mM stock).

Probe: NBD-labeled ligand (10

M stock in DMSO).

Workflow:

Baseline Measurement: Add 1.98 mL Buffer to a quartz cuvette. Add 20

L NBD-probe (Final: 100 nM).

Scan 1 (Aqueous): Excite at 465 nm; Scan Emission 500–600 nm. Expect low signal peaking

550 nm.

Titration: Sequentially add LUVs (e.g., 0, 10, 20, 50, 100

M lipid). Incubate 2 mins after each addition.

Scan 2+ (Lipid-Bound): Repeat scans. Observe intensity increase and peak shift to

530 nm.

Data Analysis: Plot

at 530 nm vs. [Lipid]. Fit to a hyperbolic binding isotherm to determine the Partition
Coefficient (

).
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Protocol B: Labeling Proteins with NBD-Cl
Objective: Covalently attach NBD to primary amines (Lysine N-terminus) to create an

environmental sensor.

Reagents:

NBD-Cl (4-chloro-7-nitrobenzofurazan): Freshly prepared in acetonitrile.

Reaction Buffer: 0.1 M Sodium Borate, pH 8.5 (Avoid Tris/Glycine as they contain amines).

Steps:

Dissolve protein/peptide in Reaction Buffer (1-5 mg/mL).

Add 10-fold molar excess of NBD-Cl.

Incubate in the dark at 25°C for 1 hour (or 4°C overnight). Solution will turn yellow/orange.

Quench: Add excess Tris buffer or Glycine.

Purification: Remove free NBD-Cl via size-exclusion chromatography (PD-10 column) or

dialysis.

Validation: Measure Absorbance at 280 nm (Protein) and 465 nm (NBD). Use

to calculate Degree of Labeling (DOL).

Part 4: Workflow Visualization
The following diagram outlines the logical flow for using NBD probes to detect membrane

fusion or insertion.
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Caption: Experimental workflow for detecting hydrophobic insertion using NBD fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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